Cas no 1784853-13-9 (1H-Imidazole-1-propanoic acid, α,α-difluoro-)

• Product Name: 1H-Imidazole-1-propanoic acid, α,α-difluoro-
• CAS No: 1784853-13-9
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 5295844
• Update Time: 2025-05-20

1H-Imidazole-1-propanoic acid, α,α-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanoic acid, α,α-difluoro-

• Inchi： 1S/C6H6F2N2O2/c7-6(8,5(11)12)3-10-2-1-9-4-10/h1-2,4H,3H2,(H,11,12)
• InChI Key： OPQHEIBPMVDIOE-UHFFFAOYSA-N
• SMILES： C(N1C=NC=C1)C(F)(F)C(=O)O

Additional information on 1H-Imidazole-1-propanoic acid, α,α-difluoro-

1H-Imidazole-1-propanoic acid, α,α-difluoro- (CAS No. 1784853-13-9): An Emerging Compound in Medicinal Chemistry

1H-Imidazole-1-propanoic acid, α,α-difluoro- (CAS No. 1784853-13-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects.

The α,α-difluoro substitution on the propanoic acid moiety of this compound imparts additional stability and bioavailability, making it an attractive candidate for drug development. Recent studies have highlighted the importance of fluorine atoms in enhancing the metabolic stability and pharmacokinetic properties of small molecules, which is particularly relevant in the context of drug design and optimization.

In terms of its chemical structure, 1H-Imidazole-1-propanoic acid, α,α-difluoro- consists of an imidazole ring attached to a propanoic acid chain with two fluorine atoms at the alpha position. The imidazole ring is a common motif in many biologically active compounds and is known for its ability to form hydrogen bonds and coordinate with metal ions. The presence of the α,α-difluoro group enhances the compound's lipophilicity and reduces its susceptibility to metabolic degradation.

Recent research has focused on the potential applications of 1H-Imidazole-1-propanoic acid, α,α-difluoro- in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antimicrobial agent. A study conducted by researchers at the University of California found that 1H-Imidazole-1-propanoic acid, α,α-difluoro- effectively inhibits the growth of several Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves disrupting bacterial cell wall synthesis and membrane integrity, which are critical for bacterial survival.

Beyond its direct biological activities, 1H-Imidazole-1-propanoic acid, α,α-difluoro- has also been explored as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the synthesis of novel pharmaceuticals and agrochemicals. For example, a recent publication in *Organic Letters* described a highly efficient synthetic route to produce this compound using palladium-catalyzed cross-coupling reactions.

The safety profile of 1H-Imidazole-1-propanoic acid, α,α-difluoro- has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. These findings support its potential for further clinical development.

In conclusion, 1H-Imidazole-1-propanoic acid, α,α-difluoro- (CAS No. 1784853-13-9) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.